N-(2,6-dimethylphenyl)-2-thiophenecarboxamide
Overview
Description
N-(2,6-dimethylphenyl)-2-thiophenecarboxamide, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a synthetic compound that is used as a feed additive in the livestock industry to enhance animal growth and improve feed efficiency. However, recent studies have shown that DMPT has several other potential applications, including its use as a plant growth regulator and as a potential therapeutic agent in various diseases.
Scientific Research Applications
Synthesis and Structural Characterization
- N-(2,6-dimethylphenyl)-2-thiophenecarboxamide and its analogs have been synthesized and structurally characterized, providing insights into their chemical properties and potential applications in material science and organometallic chemistry (Cole & Junk, 2015).
Antibacterial Evaluation
- Thiophene-carboxamide analogs, including those related to this compound, have shown promising antibacterial properties, particularly against Staphylococcus aureus and Escherichia coli, indicating their potential use in developing new antibacterial agents (Habila et al., 2015).
Metal Complex Formation
- Research has also been conducted on the formation of metal complexes with this compound and related compounds, contributing to the understanding of their coordination chemistry and potential applications in catalysis (Cole et al., 2004).
Anticonvulsant Properties
- Some derivatives of this compound have been explored for their anticonvulsant properties, suggesting their potential application in the treatment of neurological disorders such as epilepsy (Yogeeswari et al., 2005).
Catalytic Applications
- Lanthanide formamidinates, including those derived from this compound, have been used as catalysts in reactions like the Tishchenko reaction, showcasing their importance in synthetic chemistry (Zuyls et al., 2008).
properties
IUPAC Name |
N-(2,6-dimethylphenyl)thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS/c1-9-5-3-6-10(2)12(9)14-13(15)11-7-4-8-16-11/h3-8H,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKMGXSAANJKKIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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